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molecular formula C11H8F6O4 B589881 2,5-Bis(2,2,2-trifluoroethoxy)benzoic Acid-d3 CAS No. 1330172-70-7

2,5-Bis(2,2,2-trifluoroethoxy)benzoic Acid-d3

Cat. No. B589881
CAS RN: 1330172-70-7
M. Wt: 321.19
InChI Key: YPGYLCZBZKRYQJ-CBYSEHNBSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07196197B2

Procedure details

A solution of 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid (20 g) and thionyl chloride (15.0 g) in methanol (100 ml) was stirred at 80° C. for 2 hours. The solvents were evaporated under vacuum to give an oil residue. Toluene (100 ml) was added to the residue and the solution was washed with saturated NaHCO3 (30 ml) solution followed by water (3×30 ml). The organic layer was concentrated under reduced pressure to give the product as a white solid (20.5 g, yield 98.0%).
Name
2,5-bis(2,2,2-trifluoroethoxy)benzoic acid
Quantity
20 g
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
15 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Toluene
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
product
Yield
98%

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:21])([F:20])[CH2:3][O:4][C:5]1[CH:13]=[CH:12][C:11]([O:14][CH2:15][C:16]([F:19])([F:18])[F:17])=[CH:10][C:6]=1[C:7]([OH:9])=[O:8].S(Cl)(Cl)=O.[C:26]1(C)C=CC=CC=1>CO>[F:1][C:2]([F:20])([F:21])[CH2:3][O:4][C:5]1[CH:13]=[CH:12][C:11]([O:14][CH2:15][C:16]([F:19])([F:18])[F:17])=[CH:10][C:6]=1[C:7]([O:9][CH3:26])=[O:8]

Inputs

Step One
Name
2,5-bis(2,2,2-trifluoroethoxy)benzoic acid
Quantity
20 g
Type
reactant
Smiles
FC(COC1=C(C(=O)O)C=C(C=C1)OCC(F)(F)F)(F)F
Name
thionyl chloride
Quantity
15 g
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
methanol
Quantity
100 mL
Type
solvent
Smiles
CO
Step Two
Name
Toluene
Quantity
100 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvents were evaporated under vacuum
CUSTOM
Type
CUSTOM
Details
to give an oil residue
WASH
Type
WASH
Details
the solution was washed with saturated NaHCO3 (30 ml) solution
CONCENTRATION
Type
CONCENTRATION
Details
The organic layer was concentrated under reduced pressure

Outcomes

Product
Name
product
Type
product
Smiles
FC(COC1=C(C(=O)OC)C=C(C=C1)OCC(F)(F)F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 20.5 g
YIELD: PERCENTYIELD 98%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.